Cas no 884494-98-8 ((6-Fluoro-2-methylpyridin-3-yl)methanol)

(6-Fluoro-2-methylpyridin-3-yl)methanol is a versatile intermediate in organic synthesis, offering high purity and stability. This compound facilitates the development of pharmaceuticals, agrochemicals, and fine chemicals. Its unique structure provides enhanced reactivity, enabling efficient synthetic pathways. The product's purity ensures reliable outcomes in complex reactions, making it a valuable asset for researchers in various fields.
(6-Fluoro-2-methylpyridin-3-yl)methanol structure
884494-98-8 structure
Product Name:(6-Fluoro-2-methylpyridin-3-yl)methanol
CAS No:884494-98-8
MF:C7H8FNO
MW:141.142925262451
MDL:MFCD05662401
CID:871043
Update Time:2025-10-16

(6-Fluoro-2-methylpyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-Fluoro-2-methylpyridin-3-yl)methanol
    • (6-fluoro-2-methyl-3-pyridyl)methanol
    • 2-FLUORO-6-METHYL-5-PYRIDYLCARBINOL
    • 6-fluoro-2-methyl-3-Pyridinemethanol
    • 6-Fluoro-3-hydroxymethyl-2-methylpyridine
    • Pyridine 2-fluoro-6-methyl- 5-methanol
    • 2-fluoro-5-(hydroxymethyl)-6-picoline
    • 6-Fluoro-2-methylpyridine-3-methanol
    • AK117653
    • 6-Fluoro-3-(hydroxymethyl)-2-methylpyridine
    • PubChem17215
    • FCH849907
    • Pyridine2-fluoro-6-methyl-5-methanol
    • 2-fluoro-6-methyl pyridi
    • 6-Fluoro-2-methyl-3-pyridinemethanol (ACI)
    • MDL： MFCD05662401
    • Inchi： 1S/C7H8FNO/c1-5-6(4-10)2-3-7(8)9-5/h2-3,10H,4H2,1H3
    • InChI Key： OIRVHSIXTBFZRH-UHFFFAOYSA-N
    • SMILES： FC1C=CC(CO)=C(C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Topological Polar Surface Area: 33.1

(6-Fluoro-2-methylpyridin-3-yl)methanol Pricemore >>

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